Cas no 31570-04-4 (Tris(2,4-tert-butylphenyl) Phosphite)

• Product Name: Tris(2,4-tert-butylphenyl) Phosphite
• CAS No: 31570-04-4
• MF: C₄₂H₆₃O₃P
• MW: 646.921593904495
• MDL: MFCD00072706
• CID: 53772
• PubChem ID: 87575498
• Update Time: 2025-12-09

Tris(2,4-tert-butylphenyl) Phosphite Chemical and Physical Properties

Names and Identifiers

• Tris(2,4-di-tert-butylphenyl) phosphite
• tris(2,4-ditert-butylphenyl) phosphite
• Trisditbutylphenylphosphite
• Antioxidant 168
• Tris-(2,4-di-tert-butyl phenyl)phosphite
• BHTOX-168
• Tris-(2,4-di-tert-butyl-pheny)-phosphite
• Antioxidant-168
• Ethaphos? 368
• TRIS(2,4-DI-t-BUTYLPHENYL)PHOSPHITE
• Tris(2,4-tert-butylphenyl) Phosphite
• ANTIOXIDANT 168IRGANOX 168
• ANTIOXIDANTS AO-168
• Doverphos-S-480
• IRGAFOS 168
• Irgafos 168 Ciba
• Naugard B-25
• Phosphorous Acid Tris(2,4-di-tert-butylphenyl) Ester
• Plastic additive 12
• Tri(2,4-di-tert-butylphenyl)phosphite
• Phenol,2,4-bis(1,1-dimethylethyl)-, phosphite (3:1) (9CI)
• Phenol, 2,4-di-tert-butyl-,phosphite (3:1) (8CI)
• 2,4-Bis(1,1-dimethylethyl)phenol phosphite (3:1)
• A2112
• ADK 2112
• ADK Stab 2112
• ADK Stab 2112RG
• ADK Stab AS 2112
• AO 2
• AO 200
• AS 2112
• AT 168
• Alkanox 240
• B 168
• B 311
• Chinox 168
• Cyanox2704
• Doverphos S 480
• Everfos 168
• Hostanox PAR 24
• Hostanox TM-PAR 24
• Hostanox VP-PAR 24
• Irgafos 168FF
• Irgafos F
• Irganox 168
• JP 650
• Mark 2112
• Mark 2112E
• Naugard 524
• P 16
• P 48
• P 48 (stabilizer)
• PKY 168
• PL10
• PL 10 (stabilizer)
• Phos 6
• Phosphite 168
• Pronox S
• RA 168
• RA 168(antioxidant)
• Songnox 1200
• Songnox 1680
• Sumilizer P 16
• Tomiphos 202
• Tri(2,4-di-t-butylphenyl) phosphite
• Tris(2,4-di-tert-butylphenoxy)phosphine
• Ultranox 668

• MDL： MFCD00072706
• Inchi： 1S/C42H63O3P/c1-37(2,3)28-19-22-34(31(25-28)40(10,11)12)43-46(44-35-23-20-29(38(4,5)6)26-32(35)41(13,14)15)45-36-24-21-30(39(7,8)9)27-33(36)42(16,17)18/h19-27H,1-18H3
• InChI Key： JKIJEFPNVSHHEI-UHFFFAOYSA-N
• SMILES： CC(C1C=C(C(C)(C)C)C(OP(OC2C(C(C)(C)C)=CC(C(C)(C)C)=CC=2)OC2C(C(C)(C)C)=CC(C(C)(C)C)=CC=2)=CC=1)(C)C

Computed Properties

• Exact Mass: 646.45100
• Monoisotopic Mass: 646.451482
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 46
• Rotatable Bond Count: 12
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 15.5

Experimental Properties

• Color/Form: White crystalline powder
• Density: -0.98
• Melting Point: 181-184 °C (lit.)
• Boiling Point: 594.2 oC at 760 mmHg
• Flash Point: 257 C
• PSA: 41.28000
• LogP: 13.23530
• Solubility: Soluble in benzene, toluene, gasoline, insoluble in water and alcohols
• Sensitiveness: moisture sensitive

Tris(2,4-tert-butylphenyl) Phosphite Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：-
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Tris(2,4-tert-butylphenyl) Phosphite

Tris(2,4-tert-butylphenyl) Phosphite: Chemical Properties, Applications, and Recent Research Developments

Tris(2,4-tert-butylphenyl) Phosphite (CAS No. 31570-04-4) is a specialized organophosphorus compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its three bulky tert-butylphenyl groups attached to a central phosphorus atom, exhibits remarkable stability and reactivity, making it a valuable intermediate in various synthetic processes. The CAS number 31570-04-4 provides a unique identifier for this chemical, ensuring precise classification and communication within the scientific community.

The molecular structure of Tris(2,4-tert-butylphenyl) Phosphite contributes to its distinctive chemical behavior. The presence of electron-withdrawing tert-butyl groups and phenyl rings enhances its electron density around the phosphorus atom, facilitating its participation in various organic transformations. This compound is particularly noted for its role as a chelating agent and a stabilizer in polymerization reactions, where it helps prevent unwanted side reactions and improves the overall yield of desired products.

In recent years, Tris(2,4-tert-butylphenyl) Phosphite has been extensively studied for its potential applications in pharmaceutical synthesis. Its ability to act as a ligand in transition metal catalysis has opened new avenues for the development of more efficient synthetic routes. For instance, researchers have explored its use in cross-coupling reactions, where it serves as an effective ligand for palladium and copper catalysts, enhancing reaction rates and selectivity. These advancements underscore the compound's significance in modern synthetic chemistry.

The compound's stability under various reaction conditions makes it an attractive candidate for industrial applications. It has been utilized in the production of high-performance polymers and coatings, where its ability to scavenge free radicals helps improve material durability and resistance to degradation. Additionally, its role in stabilizing reactive intermediates has been leveraged in the synthesis of complex organic molecules, including those relevant to medicinal chemistry.

Recent research has also highlighted the potential of Tris(2,4-tert-butylphenyl) Phosphite in the development of novel materials with tailored electronic properties. Its incorporation into organic semiconductors and conductive polymers has shown promise in enhancing charge transport properties, making it a valuable component in next-generation electronic devices. These findings demonstrate the compound's versatility beyond traditional organic synthesis applications.

The pharmaceutical industry has further explored the therapeutic potential of derivatives of Tris(2,4-tert-butylphenyl) Phosphite. Studies have indicated that modified versions of this compound may exhibit bioactivity relevant to drug development. For example, researchers have investigated its effects on enzyme inhibition and its potential as a prodrug precursor. While further research is needed to fully elucidate these applications, the preliminary findings are encouraging and warrant continued investigation.

The synthesis of Tris(2,4-tert-butylphenyl) Phosphite involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies have been developed to streamline this process, ensuring scalability for industrial production. Techniques such as catalytic hydrogenation and selective functional group transformations are commonly employed to construct the desired molecular framework efficiently.

In conclusion,Tris(2,4-tert-butylphenyl) Phosphite (CAS No. 31570-04-4) is a multifaceted compound with broad applications across chemical synthesis, material science, and pharmaceutical research. Its unique structural features enable diverse functionalities, making it indispensable in modern chemical processes. As research continues to uncover new uses for this compound,Tris(2,4-tert-butylphenyl) Phosphite is poised to remain at the forefront of innovation in the chemical industry.